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Compound of Interest

2-Bromo-5-
Compound Name:

(methylsulfonyl)pyridine

Cat. No.: B1277463

Technical Guide: 2-Bromo-5-
(methylsulfonyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information for 2-Bromo-5-(methylsulfonyl)pyridine, a
heterocyclic organic compound relevant in medicinal chemistry and organic synthesis.

Chemical Identity and Properties

2-Bromo-5-(methylsulfonyl)pyridine is a substituted pyridine derivative. The presence of a
bromo group and a methylsulfonyl group makes it a versatile building block in the synthesis of
more complex molecules, particularly in the development of pharmaceutical agents.

Table 1: Physicochemical Data for 2-Bromo-5-(methylsulfonyl)pyridine
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Property Value Citations
Molecular Formula C6H6BrNO2S [1112113114]
Molecular Weight 236.09 g/mol [11[31[5]
Monoisotopic Mass 234.93026 Da [5]

CAS Number 343262-51-1 [1][2][3]

Structural Information

The structure of 2-Bromo-5-(methylsulfonyl)pyridine is characterized by a pyridine ring

substituted at the 2-position with a bromine atom and at the 5-position with a methylsulfonyl

group. This arrangement of functional groups offers specific reactivity profiles for further

chemical modifications.
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Structural Representation of 2-Bromo-5-(methylsulfonyl)pyridine

C

/

Br C

Click to download full resolution via product page

Figure 1: Chemical structure of 2-Bromo-5-(methylsulfonyl)pyridine.

As no specific experimental protocols or signaling pathways are directly associated with this
chemical compound in the provided search results, a logical workflow for a researcher using

this compound is presented below.
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Logical Workflow for Compound Utilization

The following diagram illustrates a typical workflow for a researcher utilizing 2-Bromo-5-
(methylsulfonyl)pyridine in a drug discovery or chemical synthesis project.

General Research Workflow

Procurement of
2-Bromo-5-(methylsulfonyl)pyridine

Reaction Setup and Synthesis
(e.g., Suzuki or Buchwald-Hartwig coupling)

Purification of Product
(e.g., Chromatography)

Structural Characterization
(e.g., NMR, Mass Spectrometry)

Biological Screening / Further Chemical Modification

Click to download full resolution via product page

Figure 2: A generalized workflow for the application of 2-Bromo-5-(methylsulfonyl)pyridine in

a research context.

This guide provides a foundational understanding of 2-Bromo-5-(methylsulfonyl)pyridine.
For detailed experimental procedures and safety information, researchers should consult
specific literature and safety data sheets (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1277463?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/343262-51-1.html
https://www.aobchem.com/2-bromo-5-methylsulfonyl-pyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5729087.htm
https://pubchemlite.lcsb.uni.lu/e/compound/9899483
https://pubchemlite.lcsb.uni.lu/e/compound/9899483
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_methylsulfonyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_methylsulfonyl_pyridine
https://www.benchchem.com/product/b1277463#2-bromo-5-methylsulfonyl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1277463#2-bromo-5-methylsulfonyl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1277463#2-bromo-5-methylsulfonyl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b1277463#2-bromo-5-methylsulfonyl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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